Cas no 6436-60-8 (Methyl 2-methylthiazole-4-carboxylate)

Methyl 2-methylthiazole-4-carboxylate is a heterocyclic ester compound featuring a thiazole core with a methyl substituent at the 2-position and a carboxylate ester at the 4-position. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. Its reactivity allows for further functionalization, enabling the construction of complex molecules. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its purity and well-defined structure ensure reproducibility in synthetic applications. The thiazole moiety contributes to its utility in medicinal chemistry, where such scaffolds are often explored for bioactive properties. Suitable for use in research and industrial settings requiring precise chemical building blocks.

Methyl 2-methylthiazole-4-carboxylate structure

6436-60-8 structure

Product Name:Methyl 2-methylthiazole-4-carboxylate

CAS No:6436-60-8

MF:C₆H₇NO₂S

MW:157.190280199051

MDL:MFCD09870034

CID:1037757

PubChem ID:14812829

Update Time:2025-05-27

Methyl 2-methylthiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-methylthiazole-4-carboxylate
- methyl 2-methyl-1,3-thiazole-4-carboxylate
- 2-Methylthiazol-4-carbonsaeure-methylester
- 2-Methyl-thiazol-carbonsaeure-(4)-methylester
- 2-methyl-thiazole-4-carboxylic acid methyl ester
- ACMC-209nln
- AGN-PC-002MW8
- ANW-34857
- CTK6J1131
- Methyl-(2-methyl-thiazol-4-carboxylat)
- SureCN496467
- DB-073491
- FZERNAIKPVSQHU-UHFFFAOYSA-N
- DTXSID60564310
- AKOS006239289
- 6436-60-8
- AS-63124
- AMY4877
- SY276004
- CS-0152802
- J-522054
- Methyl2-methylthiazole-4-carboxylate
- MFCD09870034
- AC-30473
- SCHEMBL496467
- MDL： MFCD09870034
- Inchi： 1S/C6H7NO2S/c1-4-7-5(3-10-4)6(8)9-2/h3H,1-2H3
- InChI Key： FZERNAIKPVSQHU-UHFFFAOYSA-N
- SMILES： S1C=C(C(=O)OC)N=C1C

Computed Properties

Exact Mass: 157.01981
Monoisotopic Mass: 157.01974964g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 67.4Å²

Experimental Properties

Density: 1.244
Boiling Point: 224.7°C at 760 mmHg
Flash Point: 89.7°C
Refractive Index: 1.535
PSA: 39.19

Methyl 2-methylthiazole-4-carboxylate Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	069643-25g	Methyl 2-methylthiazole-4-carboxylate	6436-60-8	95%	25g	10663CNY	2021-05-07
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	069643-25g	Methyl 2-methylthiazole-4-carboxylate	6436-60-8	95%	25g	10663.0CNY	2021-07-05
Apollo Scientific	OR960918-1g	Methyl 2-methylthiazole-4-carboxylate	6436-60-8	98+%	1g	£15.00	2025-02-21
Apollo Scientific	OR960918-5g	Methyl 2-methylthiazole-4-carboxylate	6436-60-8	98+%	5g	£38.00	2025-02-21